Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C18H26N2O3S
• Molecular Weight: 350.5 g/mol
• IUPAC Name: ethyl 4-methyl-2-[(2-pyrrolidin-1-ylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H26N2O3S/c1-3-23-18(22)16-15-12(2)7-6-8-13(15)24-17(16)19-14(21)11-20-9-4-5-10-20/h12H,3-11H2,1-2H3,(H,19,21)
• InChI Key: VZUJXKWRMUXVQY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1C(CCC2)C)NC(=O)CN3CCCC3

Description

Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as SKF-89124, is a benzothiophene derivative that has been studied for its potential therapeutic applications. This compound has shown promising results in various scientific research studies, particularly in the areas of neuroscience and cardiovascular diseases.

Mechanism of Action

The mechanism of action of Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not fully understood, but it is thought to act as a partial agonist at the dopamine D2 receptor and a full agonist at the sigma-1 receptor. These receptors are involved in the regulation of dopamine release and are thought to play a role in drug addiction and other neurological disorders. Additionally, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been found to inhibit the uptake of norepinephrine and dopamine, which may contribute to its vasodilatory effects.
Biochemical and Physiological Effects:
Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been found to reduce the rewarding effects of drugs of abuse, such as cocaine and morphine. Additionally, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have neuroprotective effects, which may help to prevent the development of neurodegenerative diseases.
In cardiovascular research, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been found to have vasodilatory effects, which may help to reduce blood pressure. Additionally, this compound has been shown to reduce the formation of plaque in the arteries, which may help to prevent the development of atherosclerosis.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is that it has shown promising results in various scientific research studies, particularly in the areas of neuroscience and cardiovascular diseases. Additionally, this compound has been found to have a relatively low toxicity profile, which may make it a safer alternative to other drugs.
One limitation of using Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of studies. Additionally, more research is needed to determine the optimal dosage and administration of this compound for therapeutic use.

Future Directions

There are several potential future directions for research on Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. In neuroscience, this compound may be further studied for its potential as a treatment for drug addiction and other neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and its effects on dopamine release.
In cardiovascular research, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate may be further studied for its potential as a treatment for hypertension and atherosclerosis. Additionally, more research is needed to determine the optimal dosage and administration of this compound for therapeutic use.
Overall, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has shown promising results in various scientific research studies, particularly in the areas of neuroscience and cardiovascular diseases. While more research is needed to fully understand its mechanism of action and potential therapeutic applications, this compound may hold significant promise for the development of new treatments for a range of diseases and disorders.

Synthesis Methods

The synthesis of Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves several steps, including the reaction of 2-acetylthiophene with 1-bromo-3-chloropropane to form 2-(1-bromo-3-chloropropyl)thiophene. This intermediate is then reacted with pyrrolidine and N-ethyl-N-(3-dimethylaminopropyl)carbodiimide hydrochloride to form the pyrrolidinylacetyl derivative. Finally, the reaction of the pyrrolidinylacetyl derivative with ethyl 4-methyl-3-oxobutanoate and sodium hydride yields the final product, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate.

Scientific Research Applications

Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its potential therapeutic applications in various scientific research studies. In neuroscience, this compound has shown potential as a treatment for drug addiction, as it has been found to reduce the rewarding effects of drugs of abuse. Additionally, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have neuroprotective effects, which may make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
In cardiovascular research, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its potential as a treatment for hypertension and atherosclerosis. This compound has been shown to have vasodilatory effects, which may help to reduce blood pressure. Additionally, Ethyl 4-methyl-2-[(1-pyrrolidinylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been found to reduce the formation of plaque in the arteries, which may help to prevent the development of atherosclerosis.